Cas no 941887-26-9 (N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(thiophen-2-yl)methylethanediamide)
N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(thiophen-2-yl)methylethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N'-[2-[4-(dimethylamino)phenyl]-2-pyrrolidin-1-ylethyl]-N-(thiophen-2-ylmethyl)oxamide
- N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(thiophen-2-yl)methylethanediamide
-
- Inchi: 1S/C21H28N4O2S/c1-24(2)17-9-7-16(8-10-17)19(25-11-3-4-12-25)15-23-21(27)20(26)22-14-18-6-5-13-28-18/h5-10,13,19H,3-4,11-12,14-15H2,1-2H3,(H,22,26)(H,23,27)
- InChI Key: RFWGGEAYWJJBRW-UHFFFAOYSA-N
- SMILES: C(NCC1SC=CC=1)(=O)C(NCC(C1=CC=C(N(C)C)C=C1)N1CCCC1)=O
N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(thiophen-2-yl)methylethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2762-0116-2μmol |
N'-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide |
941887-26-9 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2762-0116-5μmol |
N'-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide |
941887-26-9 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2762-0116-10μmol |
N'-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide |
941887-26-9 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2762-0116-20μmol |
N'-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide |
941887-26-9 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2762-0116-1mg |
N'-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide |
941887-26-9 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2762-0116-2mg |
N'-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide |
941887-26-9 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2762-0116-3mg |
N'-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide |
941887-26-9 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2762-0116-4mg |
N'-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide |
941887-26-9 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2762-0116-5mg |
N'-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide |
941887-26-9 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2762-0116-10mg |
N'-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide |
941887-26-9 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(thiophen-2-yl)methylethanediamide Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(thiophen-2-yl)methylethanediamide
Professional Introduction to Compound with CAS No. 941887-26-9 and Product Name: N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(thiophen-2-yl)methylethanediamide
Compound with the CAS number 941887-26-9 and the product name N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(thiophen-2-yl)methylethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique combination of functional groups, including dimethylamino, pyrrolidin-1-yl, and thiophen-2-yl, contributes to its distinctive chemical properties and biological activities.
The structural framework of this compound incorporates several key elements that are of particular interest in the context of modern drug design. The presence of a dimethylamino group enhances its ability to interact with biological targets, while the pyrrolidin-1-yl moiety provides stability and improves solubility. Additionally, the thiophen-2-yl group introduces a sulfur atom, which is known to be crucial for various pharmacological interactions. These features make the compound a promising candidate for further investigation in the development of novel therapeutic agents.
In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The compound in question has shown promise in preliminary studies as a potential modulator of enzymes and receptors involved in critical metabolic processes. Specifically, its ability to interact with targets such as kinases and proteases has been highlighted in several research publications. These interactions are believed to contribute to its potential therapeutic effects, making it a valuable asset in the quest for new treatments.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity. The use of these sophisticated methods underscores the compound's complexity and the expertise required for its production. Such synthetic advancements are essential for ensuring that pharmaceutical compounds meet the stringent standards necessary for clinical applications.
Evaluation of the compound's pharmacological properties has revealed several intriguing characteristics. In vitro studies have demonstrated its ability to inhibit specific enzymes associated with inflammatory responses, suggesting potential applications in treating conditions such as arthritis and autoimmune disorders. Furthermore, preliminary animal models have shown promising results regarding its efficacy in reducing inflammation without significant side effects. These findings highlight the compound's therapeutic potential and justify further exploration.
The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been utilized to predict how it interacts with biological targets at the atomic level. These simulations provide valuable insights into the compound's binding affinity and mechanism of action, guiding experimental design and optimizing drug development strategies. The integration of computational methods with traditional experimental approaches has become a cornerstone of modern pharmaceutical research.
The regulatory landscape for new pharmaceutical compounds is stringent, requiring extensive testing to ensure safety and efficacy before they can be approved for clinical use. The journey from laboratory discovery to market approval involves multiple phases of clinical trials, each designed to evaluate different aspects of the drug's performance. Given the promising preclinical data, this compound is poised to enter early-stage clinical trials, where it will be further assessed for its safety profile and therapeutic benefits.
The impact of this compound extends beyond its immediate applications in medicine; it also contributes to broader scientific advancements. By serving as a scaffold for further derivatization, it offers chemists a platform to explore new chemical entities with enhanced properties. This approach aligns with the growing trend toward structure-based drug design, where understanding molecular interactions at a deep level drives innovation in pharmacology.
The future prospects for this compound are bright, supported by ongoing research efforts aimed at optimizing its properties and expanding its therapeutic applications. Collaborative initiatives between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into tangible benefits for patients worldwide. As our understanding of biological systems continues to evolve, compounds like this one will play a pivotal role in addressing complex diseases.
In conclusion, Compound with CAS No. 941887-26-9 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of functional groups such as dimethylamino, pyrrolidin-1-yl, and thiophen-2-yl, along with its favorable pharmacological properties, positions it as a valuable candidate for further development. With continued research and collaboration within the scientific community, this compound has the potential to contribute significantly to future medical treatments.
941887-26-9 (N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(thiophen-2-yl)methylethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)